Cas no 2755723-28-3 (4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 2755723-28-3
• MF: C₁₅H₁₃ClO
• MW: 244.72
• CID: 5080812
• Update Time: 2025-05-20

4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C15H13ClO/c1-10-7-14(8-11(2)15(10)16)13-5-3-12(9-17)4-6-13/h3-9H,1-2H3
• InChI Key： JSJAUBUYBXKKHU-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C2C=CC(C=O)=CC=2)=CC(C)=C1Cl

Additional information on 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde

4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde: A Comprehensive Overview

4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde, identified by the CAS registry number 2755723-28-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their versatile applications in drug design, electronic materials, and environmental chemistry. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with substituents that include a chloro group at the 4' position and two methyl groups at the 3' and 5' positions. Additionally, a carbaldehyde group is attached at the 4 position of the biphenyl system, contributing to its distinct chemical properties.

The structural complexity of 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde makes it an intriguing subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups like the chloro substituent significantly alters the electronic distribution across the biphenyl system. This insight is crucial for understanding its reactivity in various chemical reactions and its potential applications in electronic devices.

In terms of physical properties, 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic procedures. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials.

The synthesis of 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde typically involves multi-step reactions, including Friedel-Crafts alkylation and oxidation processes. Recent studies have focused on optimizing these reactions to improve yield and purity. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and reduce energy consumption. These advancements highlight the importance of sustainable practices in modern organic chemistry.

4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde has found applications in several cutting-edge research areas. In drug discovery, its unique structure makes it a promising candidate for designing bioactive molecules targeting specific receptors or enzymes. For instance, studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting potential anti-tumor properties that warrant further investigation.

In materials science, this compound has been explored as a building block for constructing advanced materials such as organic semiconductors and sensors. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in flexible electronics and wearable devices. Recent research has demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde is another area of active research. Studies have shown that this compound undergoes biodegradation under specific conditions, which is critical for assessing its safety in industrial and domestic settings. Furthermore, its ability to adsorb heavy metal ions from aqueous solutions has been investigated as a potential solution for water purification technologies.

In conclusion, 4'-Chloro-3',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde, with its CAS number 2755723-28-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, while ongoing advancements in synthesis techniques and application development ensure its relevance in both academic and industrial contexts.